2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide

• IUPAC Name: 2-[2-[4-[1-(2-amino-2-oxoethyl)benzimidazol-2-yl]butyl]benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C22H24N6O2/c23-19(29)13-27-17-9-3-1-7-15(17)25-21(27)11-5-6-12-22-26-16-8-2-4-10-18(16)28(22)14-20(24)30/h1-4,7-10H,5-6,11-14H2,(H2,23,29)(H2,24,30)
• InChI Key: YINKSRJQCLABLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)N)CCCCC3=NC4=CC=CC=C4N3CC(=O)N
• Molecular Formula: C22H24N6O2
• Molecular Weight: 404.5 g/mol

Description

2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide, also known as BBBA, is a compound that has been extensively studied for its potential applications in various fields of science. It is a symmetrical molecule with two benzimidazole rings linked by a butanediyl chain and two acetamide groups attached to the nitrogen atoms of the benzimidazole rings. BBBA has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of 2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide is not fully understood, but it is believed to involve the inhibition of enzymes or proteins involved in various biological processes. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. This compound has also been shown to inhibit the activity of chitinase, an enzyme involved in the degradation of chitin, a major component of fungal cell walls.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of immune responses. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade and increasing the expression of pro-apoptotic proteins. This compound has also been shown to inhibit cell proliferation by arresting the cell cycle at the G2/M phase. In addition, this compound has been shown to modulate immune responses by increasing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. This compound is a stable compound that can be stored for long periods without degradation. It is also soluble in a wide range of solvents, making it easy to work with in the lab. However, this compound has some limitations, including its low yield and potential toxicity. The low yield of this compound can make it difficult to obtain large quantities of the compound for experiments. In addition, this compound has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide. One direction is the investigation of its potential as an anticancer agent. This compound has shown promising results in vitro and in vivo, but more studies are needed to determine its efficacy and safety in humans. Another direction is the development of new synthetic methods for this compound that can improve its yield and purity. Finally, the use of this compound as a building block for the synthesis of metal-organic frameworks and other materials is an area of active research that holds promise for new applications in catalysis, sensing, and drug delivery.

Synthesis Methods

2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide has been synthesized using various methods, including the reaction of 1,4-diaminobutane with 2,2'-dinitro-1,1'-biphenyl followed by reduction, and the reaction of 1,4-bis(2-aminoethyl)piperazine with 2,2'-dinitro-1,1'-biphenyl followed by reduction and acetylation. The yield of this compound varies depending on the method used, but it is typically in the range of 50-70%.

Scientific Research Applications

2,2'-[1,4-butanediylbis(1H-benzimidazole-2,1-diyl)]diacetamide has been studied for its potential applications in various fields of science, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antimicrobial activities. In materials science, this compound has been used as a ligand for metal ion coordination and as a building block for the synthesis of metal-organic frameworks. In analytical chemistry, this compound has been used as a fluorescent probe for the detection of metal ions.